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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852

For Researchers, Scientists, and Drug Development Professionals

Hexyl laurate, the ester of hexyl alcohol and lauric acid, is a versatile compound with
significant applications in the cosmetic and pharmaceutical industries. This document provides
an in-depth overview of its molecular characteristics, physicochemical properties, synthesis
methodologies, and its role in drug formulation and delivery.

Core Molecular and Physical Properties

Hexyl laurate is a colorless to slightly yellow, oily liquid that is practically odorless.[1] Its
chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C18H3602 [2]
Molecular Weight 284.48 g/mol [2]
CAS Number 34316-64-8 [2]
Density Approximately 0.86 g/cm3 [1]
Boiling Point ~326-330 °C [1]
Melting Point Approximately -3.4 °C [1]

N Insoluble in water; soluble in
Solubility o o [1]
alcohol and miscible with oils.

Appearance Colorless oily liquid [1]

Synthesis of Hexyl Laurate

Hexyl laurate can be synthesized through both chemical and enzymatic methods. The general
reaction involves the esterification of lauric acid with hexanol.

Chemical Synthesis: Fischer Esterification

The industrial production of hexyl laurate is often achieved through Fischer esterification,
which involves the reaction of lauric acid with hexyl alcohol in the presence of an acid catalyst
under controlled temperature conditions.[2]

Experimental Protocol: Acid-Catalyzed Esterification

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of lauric acid and 1-hexanol. A suitable
solvent, such as toluene, can be added to facilitate azeotropic removal of water.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid (typically 1-2% of the total reactant weight).

e Reaction: Heat the mixture to reflux. The water produced during the esterification will be
removed azeotropically with the toluene and collected in the Dean-Stark trap. Monitor the
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reaction progress by measuring the amount of water collected. The reaction is considered
complete when the theoretical amount of water has been collected.

o Neutralization and Washing: After cooling, neutralize the acidic catalyst with a weak base,
such as a sodium bicarbonate solution. Wash the organic layer sequentially with sodium
bicarbonate solution and brine.

 Purification: Dry the organic layer over an anhydrous salt like sodium sulfate and filter.
Remove the solvent under reduced pressure. The crude hexyl laurate can be further
purified by vacuum distillation to obtain a high-purity product.

o Characterization: Confirm the identity and purity of the synthesized hexyl laurate using
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and
Fourier-Transform Infrared (FTIR) spectroscopy.[3]

Enzymatic Synthesis

Enzymatic synthesis of hexyl laurate offers a greener alternative to chemical methods,
operating under milder conditions and with higher specificity.[4] Lipases are commonly
employed as biocatalysts for the esterification reaction.[4]

Experimental Protocol: Lipase-Catalyzed Esterification

e Enzyme and Substrate Preparation: Immobilized lipase from Rhizomucor miehei (Lipozyme
IM-77) is a commonly used catalyst.[4] Prepare a mixture of lauric acid and 1-hexanol, often
in a solvent-free system or in an organic solvent like n-hexane.[4][5]

e Reaction Setup: In a temperature-controlled shaker or stirred-tank reactor, add the
immobilized lipase to the substrate mixture. Optimal conditions for the synthesis using
Lipozyme IM-77 in a solvent-free system have been reported as a reaction time of
approximately 40.6 minutes, a temperature of 58.2 °C, and an enzyme amount of 25.4
mg/volume.[4]

» Monitoring the Reaction: Monitor the progress of the reaction by taking aliquots at regular
intervals and analyzing the conversion of lauric acid using methods like titration or gas
chromatography.
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o Enzyme Recovery: After the reaction, the immobilized enzyme can be easily recovered by
filtration for potential reuse.

e Product Purification: The product mixture can be purified to remove any unreacted
substrates. This can be achieved through vacuum distillation or chromatography.

e Analysis: Characterize the final product using GC-MS and FTIR to confirm its identity and
purity.[3]

Applications in Research and Drug Development

Hexyl laurate's properties make it a valuable excipient in pharmaceutical formulations,
particularly for topical and transdermal drug delivery.

Emollient and Vehicle

As a mild, non-irritating emollient, hexyl laurate is used as a vehicle for lipid-soluble active
ingredients.[6] It enhances the spreadability and sensory feel of topical formulations.[6]

Drug Solubilizer

Due to its high polarity, hexyl laurate is effective in dissolving various drugs, which is a crucial
attribute for developing topical and transdermal systems.[7]

Penetration Enhancer in Transdermal Drug Delivery

Hexyl laurate can act as a penetration enhancer, facilitating the transport of active
pharmaceutical ingredients (APIs) across the skin barrier.[3] Fatty acid esters like hexyl
laurate can fluidize the lipids in the stratum corneum, thereby increasing the permeability of the
skin to drugs.[8][9] This property is of significant interest in the development of transdermal
patches and topical creams for systemic drug delivery.

Signaling Pathways and Experimental Workflows

The synthesis of hexyl laurate is a straightforward esterification reaction. The following
diagram illustrates the general chemical synthesis pathway.
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General Synthesis of Hexyl Laurate
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Caption: General reaction scheme for the synthesis of hexyl laurate.

Safety Profile

Hexyl laurate is generally considered safe for use in cosmetic and pharmaceutical applications
and is well-tolerated by most skin types.[2] It has a low risk of irritation and is non-
comedogenic.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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